Cas no 2229152-71-8 (1-(2,6-difluoro-4-methoxyphenyl)-2-fluoroethan-1-ol)

• Product Name: 1-(2,6-difluoro-4-methoxyphenyl)-2-fluoroethan-1-ol
• CAS No: 2229152-71-8
• MF: C₉H₉F₃O₂
• MW: 206.161773443222
• CID: 6144961
• PubChem ID: 165625214
• Update Time: 2025-11-01

1-(2,6-difluoro-4-methoxyphenyl)-2-fluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-difluoro-4-methoxyphenyl)-2-fluoroethan-1-ol
• EN300-1772306
• 2229152-71-8

• Inchi： 1S/C9H9F3O2/c1-14-5-2-6(11)9(7(12)3-5)8(13)4-10/h2-3,8,13H,4H2,1H3
• InChI Key： GTWNISRZJVOPPY-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1C(CF)O)F)OC

Computed Properties

• Exact Mass: 206.05546401g/mol
• Monoisotopic Mass: 206.05546401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-(2,6-difluoro-4-methoxyphenyl)-2-fluoroethan-1-ol

Introduction to 1-(2,6-difluoro-4-methoxyphenyl)-2-fluoroethan-1-ol (CAS No. 2229152-71-8)

1-(2,6-difluoro-4-methoxyphenyl)-2-fluoroethan-1-ol (CAS No. 2229152-71-8) is a fluorinated aromatic alcohol that has garnered significant attention in the field of medicinal chemistry due to its unique structural and pharmacological properties. This compound, characterized by its 2,6-difluoro-4-methoxyphenyl substituent and a fluoroethyl side chain, exhibits promising potential in the development of novel therapeutic agents. The presence of fluorine atoms introduces electronic and steric effects that can modulate the biological activity of the molecule, making it an attractive scaffold for drug design.

The fluorine atoms in this compound contribute to its stability and lipophilicity, which are critical factors in drug bioavailability and metabolic resistance. Additionally, the methoxy group at the para position enhances the molecule's solubility and interaction with biological targets. These structural features have made 1-(2,6-difluoro-4-methoxyphenyl)-2-fluoroethan-1-ol a subject of extensive research in the quest for innovative pharmaceuticals.

In recent years, fluorinated compounds have been extensively studied for their role in enhancing drug efficacy and selectivity. The introduction of fluorine at specific positions in a molecule can lead to significant changes in its pharmacokinetic and pharmacodynamic properties. For instance, fluorine atoms can increase metabolic stability by preventing oxidative degradation, thereby extending the half-life of the drug. Furthermore, they can improve binding affinity by altering electron density and steric hindrance around the active site of enzymes or receptors.

Current research has highlighted the therapeutic potential of 1-(2,6-difluoro-4-methoxyphenyl)-2-fluoroethan-1-ol in various disease models. Studies have demonstrated its efficacy in inhibiting certain enzymes and receptors involved in inflammatory responses, making it a candidate for treating conditions such as arthritis and autoimmune disorders. The compound's ability to modulate these pathways suggests that it may offer a novel approach to managing chronic inflammatory diseases.

The synthesis of 1-(2,6-difluoro-4-methoxyphenyl)-2-fluoroethan-1-ol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of fluorine atoms often necessitates specialized synthetic methodologies, such as nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions. Advanced techniques like flow chemistry have also been employed to optimize these processes, ensuring scalability for industrial applications.

One of the key challenges in developing fluorinated drugs is achieving regioselectivity during synthesis. The presence of multiple reactive sites in the molecule can lead to undesired side products if not properly controlled. However, recent advancements in catalytic systems have enabled more precise functionalization, allowing chemists to tailor the structure of 1-(2,6-difluoro-4-methoxyphenyl)-2-fluoroethan-1-ol with greater accuracy. These improvements have significantly enhanced the efficiency of drug development pipelines.

The pharmacological profile of 1-(2,6-difluoro-4-methoxyphenyl)-2-fluoroethan-1-ol has been further explored through computational modeling and experimental studies. Molecular docking simulations have revealed its binding interactions with target proteins, providing insights into its mechanism of action. Additionally, in vitro assays have confirmed its ability to modulate key signaling pathways relevant to various diseases. These findings support its potential as a lead compound for further optimization.

As research continues to uncover new therapeutic applications, 1-(2,6-difluoro-4-methoxyphenyl)-2-fluoroethan-1-ol is poised to play a crucial role in addressing unmet medical needs. Its unique structural features and promising biological activity make it a valuable asset in medicinal chemistry libraries. Future studies will focus on refining its chemical properties and evaluating its safety profile in preclinical models before advancing to human trials.

The development of novel fluorinated drugs like 1-(2,6-difluoro-4-methoxyphenyl)-2-fluoroethan-1-ol underscores the importance of interdisciplinary collaboration between chemists, biologists, and clinicians. By leveraging cutting-edge synthetic methods and computational tools, researchers can accelerate the discovery of next-generation therapeutics that offer improved efficacy and safety profiles. This compound exemplifies how strategic molecular design can unlock new possibilities in drug development.